![molecular formula C10H7NO B3053659 4H-Furo[3,2-b]indole CAS No. 55077-51-5](/img/structure/B3053659.png)
4H-Furo[3,2-b]indole
Overview
Description
Synthesis Analysis
Several synthetic methods exist for preparing 4H-Furo[3,2-b]indole. Notably, gold-catalyzed cascade reactions with propargyl esters have been employed to synthesize 2-alkenylidene-3-oxoindolines. This cascade sequence involves the initial formation of a gold-carbene species via cationic gold(I)-catalyzed 1,2-acyloxy migration of properly substituted propargyl esters. The subsequent addition of the gold-carbene to furoindole and successive furan ring-opening leads to the desired products .
Molecular Structure Analysis
The molecular structure of this compound comprises a fused furan and indole ring system. The compound contains an extended π-system linked at the C2 position of the indolin-3-one moiety. It exhibits intense coloration, ranging from yellow to purple, and can be characterized by UV measurements .
Chemical Reactions Analysis
The reactivity of this compound involves ring-opening reactions of furans, allowing for the installation of carbonyl functionalities. These reactions occur through dearomatization steps, often leading to the formation of spirocyclopentane-1,2-dihydro-3H-indolin-3-ones. Gold-catalyzed reactions with allenes have been particularly effective in achieving this transformation .
Scientific Research Applications
Synthesis and Derivatives
Synthesis of 4H-Furo[3,2-b]indole Derivatives : The research by Tanaka, Yakushijin, and Yoshina (1977) details the synthesis of this compound from deoxygenation processes and further elaborates on the formation of its derivatives through various chemical reactions such as the Cannizzaro, Wittig, and reduction reactions (Tanaka, Yakushijin, & Yoshina, 1977).
Preparation of this compound-2-Carboxylic Acid Derivatives : This study by the same authors in 1979 explores the preparation of carboxylate derivatives of this compound, showcasing the versatility of this compound in forming various chemical structures (Tanaka, Yakushijin, & Yoshina, 1979).
Applications in Organic Chemistry
Diels-Alder Cycloaddition Reactions : Gribble et al. (1992) demonstrated the use of 4H-Furo[3,4-b]indoles in Diels-Alder reactions, a key method in organic synthesis, highlighting its utility in the regiospecific synthesis of complex organic compounds like ellipticine (Gribble et al., 1992).
Synthesis of 4-(Phenylsulfonyl)-4H-Furo[3,4-b]indoles : Another study by Gribble, Jiang, and Liu (2002) focuses on the efficient synthesis of phenylsulfonyl derivatives of 4H-Furo[3,4-b]indole, demonstrating its potential as a precursor for various organic compounds (Gribble, Jiang, & Liu, 2002).
Medicinal Chemistry and Pharmacological Studies
Analgesic and Anti-inflammatory Activities : Kawashima et al. (1986) explored the analgesic and anti-inflammatory properties of 4,6-disubstituted 2-(morpholinocarbonyl)furo[3,2-b]indole derivatives, indicating potential pharmaceutical applications of these compounds (Kawashima et al., 1986).
Anticancer Activity of Furo[3,2-b]indole Derivatives : Zhuang et al. (2013) synthesized and evaluated the anticancer activity of 2,4-disubstituted furo[3,2-b]indole derivatives, establishing their potential as agents for treating cancers, specifically renal cancer (Zhuang et al., 2013).
Future Directions
Properties
IUPAC Name |
4H-furo[3,2-b]indole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7NO/c1-2-4-8-7(3-1)10-9(11-8)5-6-12-10/h1-6,11H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOOUZIRMRBQJEQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=C(N2)C=CO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30495167 | |
Record name | 4H-Furo[3,2-b]indole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30495167 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
55077-51-5 | |
Record name | 4H-Furo[3,2-b]indole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30495167 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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